Cas no 94284-80-7 (1-(2-Amino-4-methylthiazol-5-YL)-2-bromoethanone hydrobromide)

• Product Name: 1-(2-Amino-4-methylthiazol-5-YL)-2-bromoethanone hydrobromide
• CAS No: 94284-80-7
• MF: C₆H₈Br₂N₂OS
• MW: 316.013518333435
• CID: 2119932
• PubChem ID: 20145033
• Update Time: 2024-10-25

1-(2-Amino-4-methylthiazol-5-YL)-2-bromoethanone hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-4-methyl-1,3-thiazol-5-yl)-2-bromoethanone hydrobromide
• 1-(2-amino-4-methylthiazol-5-yl)-2-bromoethan-1-one
• 1-(2-AMINO-4-METHYLTHIAZOL-5-YL)-2-BROMOETHANONE HYDROBROMIDE
• IBHXWGHOBNCKFU-UHFFFAOYSA-N
• AX8272828
• 2-amino-4-methyl-5-(2-bromoacetyl)thiazole hydrobromide
• 1-(2-amino-4-methyl-thiazol-5-yl)-2-bromo-ethanone hydrobromide
• 1-(2-amino-4-methyl-1,3-thiazol-5-yl)-2-bromo ethanone, hydrobromide salt
• 1-(2-AMINO-4-METHYLTHIAZOL-5-YL)-2-BROMOETHANONEHYDROBROMIDE
• O10256
• 1-(2-AMINO-4-METHYLTHIAZOL-5-YL)-2-BROMOETHANONE HBR
• 1-(2-amino-4-methyl-1,3-thiazol-5-yl)-2-bromoethanone;hydrobromide
• DB-336648
• SCHEMBL3512350
• 94284-80-7
• 1-(2-Amino-4-methylthiazol-5-YL)-2-bromoethanone hydrobromide

• Inchi： 1S/C6H7BrN2OS.BrH/c1-3-5(4(10)2-7)11-6(8)9-3;/h2H2,1H3,(H2,8,9);1H
• InChI Key： IBHXWGHOBNCKFU-UHFFFAOYSA-N
• SMILES： BrCC(C1=C(C)N=C(N)S1)=O.Br

Computed Properties

• Exact Mass: 315.87036g/mol
• Monoisotopic Mass: 313.87241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles